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Compound of Interest

Compound Name: Interiorin C

Cat. No.: B12374312 Get Quote

Researchers, scientists, and drug development professionals are advised that specific official

disposal procedures for the chemical compound Interiorin C are not readily available in public

resources. Due to the absence of a dedicated Safety Data Sheet (SDS), detailed handling and

disposal protocols could not be compiled.

When handling substances with undocumented disposal guidelines, extreme caution is

paramount. Laboratory personnel should treat Interiorin C as a potentially hazardous material

and consult with their institution's Environmental Health and Safety (EHS) office for guidance

on proper disposal according to local, state, and federal regulations.

While specific disposal information is unavailable, the known chemical and physical properties

of Interiorin C, sourced from PubChem, are summarized below to provide a foundational

understanding of the compound.

Chemical and Physical Properties of Interiorin C
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Property Value Source

Molecular Formula C27H30O8 PubChem[1]

Molecular Weight 482.5 g/mol PubChem[1]

IUPAC Name

[(1S,12R,13R,14R)-19,20-

dimethoxy-13,14-dimethyl-18-

oxo-3,6,8-

trioxapentacyclo[9.9.1.0¹,¹⁶.0⁴,²

¹.0⁵,⁹]henicosa-

4(21),5(9),10,16,19-pentaen-

12-yl] (E)-2-methylbut-2-

enoate

PubChem[1]

XLogP3-AA 4.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
8 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

General Protocol for Unidentified Chemical Waste
Disposal
In the absence of specific disposal instructions for Interiorin C, the following general

experimental protocol for the disposal of unknown or uncharacterized chemical waste should

be followed. This protocol is a matter of best practice in laboratory safety and compliance.

Experimental Protocol: Disposal of Uncharacterized Chemical Waste

Do not dispose of down the drain or in regular trash. Without explicit information on its

environmental and health hazards, this is the most critical first step.

Segregate the waste. Keep Interiorin C waste separate from all other chemical waste

streams to prevent unknown and potentially hazardous reactions.
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Use a designated and properly labeled waste container. The container must be chemically

resistant, have a secure lid, and be clearly labeled with "Hazardous Waste," the chemical

name "Interiorin C," and any known properties.

Consult the Safety Data Sheet (SDS). Although not found in the initial search, every effort

should be made to obtain the SDS from the supplier of Interiorin C. The SDS is the primary

source of information for safe handling and disposal.

Contact your institution's EHS office. Provide them with all available information on Interiorin
C. They will provide specific guidance on the proper disposal procedures in accordance with

regulatory requirements.

Arrange for professional disposal. Your EHS office will coordinate the pickup and disposal of

the hazardous waste by a licensed contractor.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the general decision-making process for chemical waste

disposal in a laboratory setting, emphasizing the steps to be taken when information is lacking.
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Chemical Waste Disposal Workflow
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Caption: General workflow for chemical waste disposal.

It is imperative for the safety of all laboratory personnel and the protection of the environment

that these precautionary steps are taken. The lack of specific data for Interiorin C necessitates
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a conservative and compliant approach to its disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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